methyl 2-(3,4-dimethoxybenzoyl)hydrazinecarboxylate

• IUPAC Name: methyl N-[(3,4-dimethoxybenzoyl)amino]carbamate
• InChI: InChI=1S/C11H14N2O5/c1-16-8-5-4-7(6-9(8)17-2)10(14)12-13-11(15)18-3/h4-6H,1-3H3,(H,12,14)(H,13,15)
• InChI Key: LNWOVXIGWLKNOU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NNC(=O)OC)OC
• Molecular Formula: C11H14N2O5
• Molecular Weight: 254.24 g/mol

Description

Methyl 2-(3,4-dimethoxybenzoyl)hydrazinecarboxylate, also known as DMBC, is a chemical compound that has been widely studied in scientific research for its potential applications in various fields. This compound is a hydrazine derivative that has shown promising results in the areas of cancer research, drug development, and organic synthesis.

Mechanism of Action

The mechanism of action of methyl 2-(3,4-dimethoxybenzoyl)hydrazinecarboxylate involves the inhibition of tubulin polymerization, which is essential for cell division. This compound binds to the colchicine site on tubulin, preventing the formation of microtubules and disrupting the normal cell cycle. This leads to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been found to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. This compound has also been shown to induce the expression of p53, a tumor suppressor gene that plays a key role in regulating cell growth and division.

Advantages and Limitations for Lab Experiments

Methyl 2-(3,4-dimethoxybenzoyl)hydrazinecarboxylate has a number of advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It has also been shown to have low toxicity, making it a safe compound to work with. However, this compound has some limitations for lab experiments, including its limited solubility in aqueous solutions and its tendency to form aggregates.

Future Directions

There are a number of future directions for research on methyl 2-(3,4-dimethoxybenzoyl)hydrazinecarboxylate. One area of interest is the development of this compound-based cancer therapies. Another area of research is the synthesis of this compound derivatives with improved pharmacological properties. Additionally, this compound has potential applications in the field of organic synthesis, and further research is needed to explore these possibilities.

Synthesis Methods

The synthesis of methyl 2-(3,4-dimethoxybenzoyl)hydrazinecarboxylate involves the reaction of 3,4-dimethoxybenzoyl hydrazine with methyl chloroformate in the presence of a base such as triethylamine. The reaction proceeds via the formation of an intermediate, which is then converted to this compound by acidification and subsequent recrystallization.

Scientific Research Applications

Methyl 2-(3,4-dimethoxybenzoyl)hydrazinecarboxylate has been extensively studied for its potential applications in cancer research. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells, making it a promising candidate for cancer therapy.